(4-Amino-3-{[(4-chlorophenyl)sulfonyl]methyl}phenyl)(1-pyrrolidinyl)methanone

• IUPAC Name: [4-amino-3-[(4-chlorophenyl)sulfonylmethyl]phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H19ClN2O3S/c19-15-4-6-16(7-5-15)25(23,24)12-14-11-13(3-8-17(14)20)18(22)21-9-1-2-10-21/h3-8,11H,1-2,9-10,12,20H2
• InChI Key: MBDZPQDAUFLSMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC(=C(C=C2)N)CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H19ClN2O3S
• Molecular Weight: 378.9 g/mol
• CAS No.: 339101-80-3

Description

(4-Amino-3-{[(4-chlorophenyl)sulfonyl]methyl}phenyl)(1-pyrrolidinyl)methanone is a useful research compound. Its molecular formula is C18H19ClN2O3S and its molecular weight is 378.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Herbicidal and Insecticidal Activities : A study by Wang et al. (2015) found that derivatives of N-phenylpyrazolyl aryl methanones, which include compounds structurally related to the given chemical, exhibit notable herbicidal and insecticidal activities. This research indicates potential agricultural applications.

• Antiestrogenic Activity : Research by Jones et al. (1979) demonstrated the antiestrogenic activity of a related compound in rats and mice, both orally and subcutaneously. This study suggests potential applications in the treatment of estrogen-related disorders.

• Anti-Inflammatory Activity : A study conducted by Ottosen et al. (2003) on 4-aminobenzophenones, which share a similar chemical structure, revealed significant anti-inflammatory effects. This research points to possible uses in anti-inflammatory therapies.

• Antimicrobial and Anticancer Agents : The work of Hafez et al. (2016) on pyrazole derivatives related to the compound demonstrated promising antimicrobial and anticancer activities.

Structural and Molecular Studies

• Molecular Docking and Antibacterial Activity : Research by Shahana and Yardily (2020) explored the molecular docking and antibacterial activity of compounds structurally similar to the target compound. This provides insights into their potential use in antibacterial applications.

• Spectral Characterization and DFT Studies : Shahana and Yardily (2020) also conducted spectral characterization and density functional theory (DFT) studies of related compounds, aiding in the understanding of their chemical properties.